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Compound of Interest

Compound Name: N-(3-chloropropyl)benzamide

Cat. No.: B15487148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-chloropropyl)benzamide is a chemical intermediate potentially useful in the synthesis of

various pharmaceutical compounds and other organic molecules. Its structure combines a

benzamide moiety with a reactive chloropropyl group, making it a versatile building block for

further chemical modifications. These application notes provide a detailed protocol for the

large-scale synthesis of N-(3-chloropropyl)benzamide, along with relevant data and

procedural workflows to guide researchers in its preparation and use. The synthesis is based

on the well-established Schotten-Baumann reaction, a widely used method for the amidation of

acyl chlorides.[1]

Chemical Reaction Pathway
The synthesis of N-(3-chloropropyl)benzamide is achieved through the nucleophilic acyl

substitution of benzoyl chloride with 3-chloropropylamine. The reaction is typically carried out in

the presence of a base to neutralize the hydrochloric acid byproduct.
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Reactants

Product Byproduct

Benzoyl Chloride N-(3-chloropropyl)benzamide+ 3-Chloropropylamine

3-Chloropropylamine

HClforms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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